Cas no 68345-22-2 (Benzene,[2,2-bis(2-methylpropoxy)ethyl]-)

Benzene,[2,2-bis(2-methylpropoxy)ethyl]- structure
68345-22-2 structure
Product Name:Benzene,[2,2-bis(2-methylpropoxy)ethyl]-
CAS No:68345-22-2
MF:C16H26O2
MW:250.376445293427
CID:504567
Update Time:2025-04-19

Benzene,[2,2-bis(2-methylpropoxy)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene,[2,2-bis(2-methylpropoxy)ethyl]-
    • 2,2-bis(2-methylpropoxy)ethylbenzene
    • PHENYLACETALDEHYDE DIISOBUTYL ACETAL
    • (2,2-Bis(2-methylpropoxy)ethyl)benzene
    • (2,2-diisobutoxyethyl)benzene
    • 1,1-Diisobutoxy-2-phenylethane
    • Benzene,(2,2-bis(2-methylpropoxy)ethyl)
    • EINECS 269-851-5
    • FEMA No. 3384
    • Inchi: 1S/C16H26O2/c1-13(2)11-17-16(18-12-14(3)4)10-15-8-6-5-7-9-15/h5-9,13-14,16H,10-12H2,1-4H3
    • InChI Key: IORFKGJOBOCHPX-UHFFFAOYSA-N
    • SMILES: CC(COC(OCC(C)C)CC1C=CC=CC=1)C

Computed Properties

  • Exact Mass: 250.19300
  • Monoisotopic Mass: 250.193
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 8
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5A^2

Experimental Properties

  • Density: 0.933
  • Boiling Point: 301 ºC
  • Flash Point: 93 ºC
  • Refractive Index: 1.48
  • PSA: 18.46000
  • LogP: 3.90040
  • FEMA: 3384 | PHENYLACETALDEHYDE DIISOBUTYL ACETAL
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